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Compound of Interest

Compound Name: Sodium mercaptopyruvate

Cat. No.: B110611 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sodium 3-mercaptopyruvate (3-MP), the sodium salt of 3-mercaptopyruvic acid, is

a key metabolite in cysteine metabolism.[1] In experimental settings, it is widely utilized as a

hydrogen sulfide (H₂S) donor.[2] H₂S is a gaseous signaling molecule with significant

regulatory roles in various physiological and pathological processes.[3] 3-MP can generate H₂S

both enzymatically, via the action of 3-mercaptopyruvate sulfurtransferase (3-MST), and non-

enzymatically in solution.[2][4] This document provides detailed protocols for the preparation,

storage, and handling of sodium 3-mercaptopyruvate solutions to ensure stability, and

reproducibility in experimental applications.

Safety and Handling
Before handling sodium 3-mercaptopyruvate, it is crucial to review the Safety Data Sheet

(SDS). The compound presents several hazards:

Irritation: It is irritating to the eyes, skin, and respiratory system.[5][6]

Allergic Reaction: May cause an allergic skin reaction.[7][8]

Handling: Use only under a chemical fume hood.[9] Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[7][9] For powdered

forms, a dust mask is recommended. Avoid creating dust and ensure adequate ventilation.[9]
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In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek

medical advice.[5]

Physicochemical Properties and Storage
Sodium 3-mercaptopyruvate is typically an off-white to light yellow solid powder.[10] Its key

properties are summarized below.

Property Value Reference

CAS Number 10255-67-1 [10]

Molecular Formula C₃H₃NaO₃S [10]

Molecular Weight 142.11 g/mol [10]

Form Solid, powder [10]

Color Off-white to light yellow [10]

Solubility Soluble in water [5][10]

Proper storage is essential to maintain the integrity of the compound in both solid and solution

forms.

Form
Storage
Temperature

Duration
Special
Instructions

Solid 2-8°C >12 months

Keep container tightly

sealed in a dry, cool

place.[5][8]

Stock Solution -20°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[10]

Stock Solution -80°C Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[10]
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Sodium 3-
Mercaptopyruvate Aqueous Stock Solution
This protocol describes the preparation of a concentrated stock solution that can be diluted to

the desired working concentration for experiments.

Materials:

Sodium 3-mercaptopyruvate (MW: 142.11 g/mol )

Nuclease-free or ultrapure water

Sterile conical tubes (15 mL or 50 mL)

Warming water bath or sonicator

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass: To prepare 10 mL of a 100 mM stock solution, calculate the mass

of sodium 3-mercaptopyruvate needed:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass = 0.1 mol/L × 0.01 L × 142.11 g/mol = 0.1421 g (or 142.1 mg)

Weigh Compound: In a chemical fume hood, carefully weigh 142.1 mg of sodium 3-

mercaptopyruvate powder and transfer it to a sterile 15 mL conical tube.

Dissolution: Add approximately 8 mL of ultrapure water to the tube. To aid dissolution, vortex

the solution and, if necessary, warm it in a water bath at up to 60°C or use an ultrasonic bath.
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[10] Once fully dissolved, adjust the final volume to 10 mL with ultrapure water.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to

the syringe tip.[10]

Dispense and Aliquot: Filter-sterilize the solution into a new sterile 50 mL conical tube.

Dispense the sterilized stock solution into smaller, single-use aliquots (e.g., 100 µL) in sterile

microcentrifuge tubes. This is critical to prevent degradation from repeated freeze-thaw

cycles.[10]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store immediately at -20°C for up to one year or at -80°C for up to two years.

[10]

Stock Solution Preparation Table: The following table provides quick calculations for preparing

common stock solution concentrations.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.14 mg 0.71 mg 1.42 mg

5 mM 0.71 mg 3.55 mg 7.11 mg

10 mM 1.42 mg 7.11 mg 14.21 mg

100 mM 14.21 mg 71.05 mg 142.11 mg

Protocol 2: Application as an H₂S Donor in Cell Culture
This protocol provides a general workflow for using sodium 3-mercaptopyruvate to generate

H₂S in a cell culture experiment. The final working concentration must be optimized for the

specific cell type and experimental endpoint.

Materials:

Prepared and frozen aliquot of sodium 3-mercaptopyruvate stock solution (e.g., 100 mM).

Complete cell culture medium appropriate for the cell line.
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Cultured cells ready for treatment.

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 3-MP stock solution at room temperature.

Keep it on ice once thawed. Avoid re-freezing any unused portion of the thawed aliquot.

Prepare Working Solution: Prepare a fresh dilution of the 3-MP stock solution in pre-warmed

complete cell culture medium immediately before use. For example, to treat cells with a final

concentration of 100 µM:

Perform a 1:1000 dilution of the 100 mM stock solution.

Example: Add 10 µL of the 100 mM stock solution to 9.99 mL of cell culture medium.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired final concentration of 3-MP.

Incubation: Incubate the cells for the experimentally determined duration.

Downstream Analysis: Proceed with the relevant downstream assays, such as cell viability

assays, Western blotting, or H₂S quantification.[11][12]

Note on Concentration: The effective concentration of 3-MP can vary significantly. Some

studies report stimulatory effects on mitochondrial bioenergetics at low concentrations (10-100

nM), while higher concentrations can be inhibitory.[13] Other studies have used concentrations

around 100 µM to study its effects on ER stress.[11] It is imperative to perform a dose-

response curve to determine the optimal concentration for your specific experimental model.

Visualizations
H₂S Generation Pathway
The primary mechanism for H₂S production from 3-mercaptopyruvate involves the enzyme 3-

Mercaptopyruvate Sulfurtransferase (3-MST).[14]
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Caption: Enzymatic conversion of L-Cysteine to H₂S via 3-Mercaptopyruvate (3-MP).

Experimental Workflow
The following diagram outlines the complete workflow from powder to experimental application.
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Caption: General workflow for preparing and using sodium 3-mercaptopyruvate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

